![molecular formula C18H15ClN2O4S2 B2791679 Methyl (2-(3-chlorobenzo[b]thiophene-2-carboxamido)-4,5-dimethylthiophene-3-carbonyl)carbamate CAS No. 896311-55-0](/img/structure/B2791679.png)
Methyl (2-(3-chlorobenzo[b]thiophene-2-carboxamido)-4,5-dimethylthiophene-3-carbonyl)carbamate
Overview
Description
“Methyl 3-chlorobenzo[b]thiophene-2-carboxylate” is a laboratory chemical used in the synthesis of substances . It has a molecular weight of 226.68 g/mol .
Synthesis Analysis
Thiophene derivatives can be synthesized by heterocyclization of various substrates . For instance, “3-Chloro-benzo[b]thiophene-2-carboxylic acid” can be used in the synthesis of “5-(3-chlorobenzo[b]thiophen-2-yl)-1,3,4-thiadiazol-2-ylamine” via condensation with thiosemicarbazide in the presence of POCl3 .Molecular Structure Analysis
The molecular structure of “Methyl 3-chlorobenzo[b]thiophene-2-carboxylate” can be represented asCOC(=O)c1sc2ccccc2c1Cl . Physical And Chemical Properties Analysis
“Methyl 3-chlorobenzo[b]thiophene-2-carboxylate” is a solid with a melting point of 80-84 °C (lit.) .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as the compound , are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory Properties
Thiophene derivatives have been proven to be effective drugs with anti-inflammatory properties . This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.
Anti-Psychotic Properties
Thiophene derivatives have also been found to have anti-psychotic properties . This opens up the possibility of using our compound in the treatment of various psychiatric disorders.
Anti-Cancer Properties
Thiophene derivatives have been used in the synthesis of anti-cancer agents . This suggests that our compound could potentially be used in cancer treatment research.
Anti-Microbial Properties
Thiophene derivatives have been reported to have anti-microbial properties . This indicates that our compound could be used in the development of new anti-microbial drugs.
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that our compound could potentially be used in the development of new materials with improved resistance to corrosion.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that our compound could potentially be used in the development of new organic semiconductors.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that our compound could be used in the development of new OLED technologies.
Safety and Hazards
“Methyl 3-chlorobenzo[b]thiophene-2-carboxylate” is classified as Acute toxicity, Oral (Category 4), H302, which means it’s harmful if swallowed . Precautionary measures include washing skin thoroughly after handling, not eating, drinking or smoking when using this product, and calling a poison center/doctor if swallowed .
properties
IUPAC Name |
methyl N-[2-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-4,5-dimethylthiophene-3-carbonyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O4S2/c1-8-9(2)26-17(12(8)15(22)21-18(24)25-3)20-16(23)14-13(19)10-6-4-5-7-11(10)27-14/h4-7H,1-3H3,(H,20,23)(H,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMJQLFIKAMZEEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)NC(=O)OC)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2-(3-chlorobenzo[b]thiophene-2-carboxamido)-4,5-dimethylthiophene-3-carbonyl)carbamate | |
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